molecular formula C17H17N5O2 B11334943 3-propoxy-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide

3-propoxy-N-[4-(1H-tetrazol-1-yl)phenyl]benzamide

Cat. No.: B11334943
M. Wt: 323.35 g/mol
InChI Key: RIHXPGUAOJAKPB-UHFFFAOYSA-N
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Description

3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide is a synthetic organic compound that belongs to the class of benzamide derivatives. This compound is characterized by the presence of a tetrazole ring attached to a phenyl group, which is further connected to a benzamide moiety through a propoxy linker. The unique structural features of this compound make it an interesting subject for various scientific research applications.

Properties

Molecular Formula

C17H17N5O2

Molecular Weight

323.35 g/mol

IUPAC Name

3-propoxy-N-[4-(tetrazol-1-yl)phenyl]benzamide

InChI

InChI=1S/C17H17N5O2/c1-2-10-24-16-5-3-4-13(11-16)17(23)19-14-6-8-15(9-7-14)22-12-18-20-21-22/h3-9,11-12H,2,10H2,1H3,(H,19,23)

InChI Key

RIHXPGUAOJAKPB-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3C=NN=N3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide typically involves a multi-step process. One common synthetic route includes the following steps:

    Preparation of 4-(1H-1,2,3,4-tetrazol-1-yl)phenylamine: This intermediate can be synthesized by reacting 4-nitrophenylamine with sodium azide under acidic conditions to form the tetrazole ring.

    Formation of 3-propoxybenzoic acid: This can be achieved by reacting 3-hydroxybenzoic acid with propyl bromide in the presence of a base such as potassium carbonate.

    Coupling Reaction: The final step involves coupling 4-(1H-1,2,3,4-tetrazol-1-yl)phenylamine with 3-propoxybenzoic acid using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) to form the desired benzamide derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the propoxy group.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted benzamides.

Scientific Research Applications

3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 3-propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide involves its interaction with specific molecular targets. The tetrazole ring can mimic the carboxylate group, allowing the compound to bind to enzymes and receptors. This binding can modulate the activity of these proteins, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

  • 4-(1H-1,2,3,4-Tetrazol-1-yl)benzoic acid
  • 3-Propoxybenzoic acid
  • N-(4-(1H-1,2,3,4-Tetrazol-1-yl)phenyl)benzamide

Uniqueness

3-Propoxy-N-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]benzamide is unique due to the presence of both a propoxy linker and a tetrazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.

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